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Compound of Interest

Compound Name: 2,4-Dimethyloct-4-enedinitrile

CAS No.: 62751-19-3

Cat. No.: B8594862

Get Quote

Executive Summary & Molecule Profile
2,4-Dimethyloct-4-enedinitrile is a C10 unsaturated dinitrile. Its structural features—an

internal double bond (C4=C5) and two nitrile groups—impart unique polarity and volatility

characteristics. Unlike simple hydrocarbons, the nitrile groups increase retention on polar

stationary phases and suppress ionization in standard ESI modes, necessitating specialized

detection strategies.

Physicochemical Profile (Calculated)
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Property Value (Est.) Analytical Implication

Formula C₁₀H₁₄N₂
Molecular Ion [M]⁺ = 162.12

Da

Boiling Point 280–300°C
Amenable to GC, but requires

high final oven temps.

LogP ~1.8 – 2.2

Moderately lipophilic;

extractable with Ethyl Acetate

or MTBE.

Chromophore Weak (isolated C=C)
UV detection (210 nm) is non-

specific; MS is required.

Reactivity Michael Acceptor (Potential)

Potential Genotoxic Impurity

(PGI); requires trace LOQ (<10

ppm).

Strategic Method Selection
For this analyte, Gas Chromatography-Mass Spectrometry (GC-MS) is the primary

recommended method due to the compound's semi-volatility and the superior resolution of

structural isomers (E/Z) afforded by capillary GC columns.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the secondary method,

reserved for non-volatile matrices (e.g., biological plasma, polymer solids) where thermal

degradation is a risk.

Protocol A: GC-MS Quantification (Gold Standard)
Recommended for: API purity testing, raw material analysis, and process control.

Reagents & Standards
Reference Standard: Custom synthesis required (purity >98%).

Internal Standard (ISTD):Sebaconitrile (1,8-dicyanooctane) or Geranyl Nitrile (structural

analogue).
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Solvent: Ethyl Acetate (HPLC Grade).

Instrument Conditions
Parameter Setting Rationale

System
Agilent 8890 GC / 5977B MSD

(or equivalent)
High sensitivity required.

Column
DB-WAX UI or VF-23ms (30m

x 0.25mm, 0.25µm)

Critical: Highly polar phases

(PEG or Cyanopropyl) are

required to separate the nitrile

from hydrocarbon matrices and

resolve E/Z isomers.

Inlet Split/Splitless (250°C)
Split 10:1 for assay; Splitless

for trace impurities.

Carrier Gas
Helium @ 1.2 mL/min

(Constant Flow)

Optimal linear velocity for

separation efficiency.

Oven Program
60°C (1 min) → 15°C/min →

240°C (5 min)

Slow ramp ensures separation

of the dinitrile from mono-nitrile

byproducts.

MS Source EI (70 eV), 230°C Standard ionization.

Acquisition
SIM Mode (Selected Ion

Monitoring)

Enhances sensitivity by

focusing on diagnostic ions.

MS Detection Strategy (SIM Parameters)
The fragmentation of 2,4-Dimethyloct-4-enedinitrile will likely yield specific ions due to Allylic

cleavage and Nitrile proximity.

Target Ion (Quant):m/z 122 (Loss of CH₂CN group).

Qualifier 1:m/z 162 (Molecular Ion, likely weak).

Qualifier 2:m/z 81 (Characteristic hydrocarbon fragment).
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Qualifier 3:m/z 41 (Allylic cation).

Sample Preparation Workflow
Weighing: Accurately weigh 50 mg of sample into a 20 mL headspace vial or centrifuge tube.

Dissolution: Add 5.0 mL of Ethyl Acetate containing ISTD (10 µg/mL).

Extraction (if solid matrix): Sonicate for 15 mins. Centrifuge at 4000 rpm for 5 mins.

Filtration: Filter supernatant through a 0.2 µm PTFE syringe filter into a GC vial.

Protocol B: LC-MS/MS Quantification (Alternative)
Recommended for: Aqueous residues, biological samples, or thermally unstable matrices.

The Ionization Challenge
Aliphatic nitriles are notoriously difficult to ionize in Electrospray Ionization (ESI) because they

lack basic nitrogens.

Solution: Use Ammonium Acetate in the mobile phase to promote Ammoniated Adducts

[M+NH₄]⁺.

LC Conditions
Column: Waters ACQUITY UPLC BEH C18 (2.1 x 100 mm, 1.7 µm).

Mobile Phase A: 5 mM Ammonium Acetate in Water (pH 6.5).

Mobile Phase B: Acetonitrile.[1]

Gradient: 10% B to 90% B over 8 minutes.

Flow Rate: 0.4 mL/min.

MS/MS Transitions (ESI Positive)
Precursor Ion: 180.15 m/z [M+NH₄]⁺ (Ammonium adduct of 162).
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Product Ion 1 (Quant): 163.1 m/z [M+H]⁺ (Loss of NH₃).

Product Ion 2 (Qual): 136.1 m/z (Loss of CN group).

Collision Energy: Optimized per transition (start at 15-25 eV).

Method Validation (ICH Q2 Guidelines)
To ensure trustworthiness, the method must be validated.

Parameter Acceptance Criteria Experimental Approach

Specificity
No interference at RT of

analyte.

Inject blank matrix and matrix

spiked with potential impurities.

Linearity R² > 0.995

5-point curve from 1 ppm to

100 ppm (relative to sample

conc).

LOD/LOQ
S/N > 3 (LOD), S/N > 10

(LOQ)

Calculate from low-

concentration spike (e.g., 0.1

ppm).

Precision RSD < 5.0%
6 replicate injections of a

standard solution.

Accuracy Recovery 80–120%
Spike sample matrix at 3 levels

(50%, 100%, 150%).

Visualized Analytical Workflow
The following diagram illustrates the decision logic and workflow for analyzing this compound.
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Sample Received
(API, Reaction Mix, or Bio-fluid)

Matrix Type Check

Volatile/Solvent Matrix

Solvents/Oils

Aqueous/Solid/Bio Matrix

Salts/Plasma

Dilute in Ethyl Acetate
Add ISTD (Sebaconitrile)

LLE Extraction (MTBE)
Reconstitute in MeOH:H2O

PROTOCOL A: GC-MS
(DB-WAX Column)

SIM Mode Detection
m/z 122 (Quant), 162

PROTOCOL B: LC-MS/MS
(ESI+ with NH4 Adducts)

MRM Detection
[M+NH4]+ -> [M+H]+

Quantification & Report
(ppm level)

Click to download full resolution via product page

Caption: Decision tree for selecting the optimal analytical path based on sample matrix,

highlighting the divergence between GC-MS and LC-MS/MS workflows.

Troubleshooting & Scientific Causality
Issue: Peak Tailing in GC.
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Cause: Nitrile groups interacting with active silanol sites in the inlet liner or column.

Fix: Use Ultra-Inert (UI) liners with glass wool and a highly deactivated column (e.g., DB-

WAX UI).

Issue: Low Sensitivity in LC-MS.

Cause: Poor protonation of the nitrile group.

Fix: Verify the concentration of Ammonium Acetate. Sodium adducts [M+Na]⁺ are also

common; if [M+NH₄]⁺ is unstable, switch to monitoring the Sodium adduct (though

fragmentation is harder).

Issue: Double Peaks.

Cause: E/Z Isomerism at the C4=C5 double bond.

Action: Do not integrate them separately unless required. Sum the areas of both isomer

peaks for total quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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